N-(2-fluoro-4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)benzamide

• IUPAC Name: N-[2-fluoro-4-(pyridin-2-ylmethylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C19H16FN3O3S/c20-17-12-16(27(25,26)22-13-15-8-4-5-11-21-15)9-10-18(17)23-19(24)14-6-2-1-3-7-14/h1-12,22H,13H2,(H,23,24)
• InChI Key: SMTAKUFLZHQBOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)S(=O)(=O)NCC3=CC=CC=N3)F
• Molecular Formula: C19H16FN3O3S
• Molecular Weight: 385.4 g/mol

Description

N-(2-fluoro-4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)benzamide is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound has been studied extensively for its mechanism of action and physiological effects, as well as its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(2-fluoro-4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)benzamide is not fully understood, but it is believed to work by inhibiting certain enzymes or receptors in the body. This inhibition can lead to a variety of physiological effects, including changes in cell growth and differentiation, as well as alterations in neurotransmitter signaling.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, this compound has been shown to modulate the activity of certain receptors in the brain, leading to changes in synaptic plasticity and learning and memory.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-fluoro-4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)benzamide in lab experiments is its specificity. This compound has been shown to have a high degree of selectivity for certain receptors or enzymes, making it a useful tool for studying the function of these targets. However, one limitation of using this compound is its potential toxicity. Like many synthetic compounds, this compound can have adverse effects on cells or organisms at high concentrations, which can limit its usefulness in certain experiments.

Future Directions

There are several future directions for research involving N-(2-fluoro-4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)benzamide. One area of interest is the development of new therapeutic agents based on this compound. Researchers are exploring ways to modify the structure of this compound to improve its efficacy and reduce its toxicity. Another area of interest is the study of the physiological effects of this compound in different cell types or organisms. By understanding how this compound interacts with different targets, researchers can gain insight into the underlying mechanisms of disease and identify new drug targets. Finally, researchers are also exploring ways to use this compound in combination with other drugs or therapies to improve their efficacy and reduce side effects.

Scientific Research Applications

N-(2-fluoro-4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)benzamide has been used in a variety of scientific research applications, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to have potential as a therapeutic agent for the treatment of breast cancer and other types of cancer. In neuroscience, this compound has been used to study the role of certain receptors in the brain. Additionally, this compound has been used in drug discovery to identify potential new drug targets.